Cas no 67561-97-1 (2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-5-thio-a-D-glucopyranoseSD)

• Product Name: 2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-5-thio-a-D-glucopyranoseSD
• CAS No: 67561-97-1
• MF: C₁₆H₂₃NO₉S
• MW: 405.420124292374
• CID: 4760554
• Update Time: 2025-11-06

2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-5-thio-a-D-glucopyranoseSD Chemical and Physical Properties

Names and Identifiers

• 2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-5-thio-a-D-glucopyranose
• 2-acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-5-thio-α-D-glucofuranose
• 2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-5-thio-a-D-glucopyranoseSD

• Inchi： 1S/C16H23NO9S/c1-7(18)17-13-15(25-10(4)21)14(24-9(3)20)12(6-23-8(2)19)27-16(13)26-11(5)22/h12-16H,6H2,1-5H3,(H,17,18)/t12-,13-,14-,15-,16+/m1/s1
• InChI Key： JPEDACNJLBHRPS-QCODTGAPSA-N
• SMILES： O([C@@H]1[C@H]([C@@H](OC(=O)C)S[C@H](COC(=O)C)[C@H]1OC(=O)C)NC(=O)C)C(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on 2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-5-thio-a-D-glucopyranoseSD

Introduction to 2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-5-thio-a-D-glucopyranose (CAS No. 67561-97-1) and Its Significance in Modern Chemical Biology

2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-5-thio-a-D-glucopyranose, identified by the CAS number 67561-97-1, is a structurally complex carbohydrate derivative that has garnered significant attention in the field of chemical biology due to its unique chemical properties and biological relevance. This compound belongs to the class of glycosides and is characterized by its acetylated and thio-substituted glucose backbone, which endows it with distinct reactivity and functionality. The presence of both acetyl and thio groups makes it a valuable intermediate in synthetic chemistry, particularly in the construction of glycosidic linkages, which are prevalent in many biological molecules.

The tetra-O-acetyl modification on the glucose unit enhances the stability of the molecule under various chemical conditions, making it an ideal candidate for use in organic synthesis and biochemical studies. Additionally, the 5-thio-a-D-glucopyranose moiety introduces a sulfur atom into the glycosidic framework, which can participate in various biochemical transformations, including oxidation-reduction reactions and coordination with metal ions. These features have positioned this compound as a key building block in the synthesis of complex carbohydrates and glycoconjugates.

In recent years, there has been a surge in research focused on carbohydrate chemistry due to its critical role in biological processes such as cell signaling, immune responses, and pathogen recognition. The development of novel synthetic strategies for carbohydrate derivatives has been instrumental in advancing our understanding of these processes. 2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-5-thio-a-D-glucopyranose (CAS No. 67561-97-1) has emerged as a versatile intermediate that facilitates the synthesis of structurally diverse glycosides with tailored biological activities.

One of the most compelling applications of this compound is in the field of glycoengineering, where researchers aim to modify glycosidic structures to develop therapeutic agents with improved efficacy and reduced side effects. The acetylated groups on the glucose backbone can be selectively removed or modified under controlled conditions, allowing for the introduction of other functional groups such as hydroxyl or amino moieties. This flexibility makes it possible to design carbohydrates with specific binding properties for targeting pathogens or modulating immune responses.

Moreover, the thio-substituted glucose unit has been exploited in the development of novel carbohydrate-based drugs. Thioglycosides are known for their enhanced stability against enzymatic degradation compared to their hydroxyl counterparts. This property is particularly advantageous for drug development, as it increases the bioavailability and duration of action of therapeutic agents. Recent studies have demonstrated that derivatives of 2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-5-thio-a-D-glucopyranose (CAS No. 67561-97-1) exhibit potent antiviral and anti-inflammatory activities when incorporated into drug molecules.

The synthesis of complex carbohydrates often requires multi-step reactions involving protecting group strategies to prevent unwanted side reactions. The use of tetra-O-acetyl derivatives simplifies this process by providing a stable scaffold that can be selectively functionalized at specific positions. This approach has been particularly useful in the total synthesis of glycopeptides and glycoproteins, which are essential components of many biological systems. The ability to precisely control the glycosylation pattern using this compound has opened new avenues for studying carbohydrate-protein interactions and developing novel biopharmaceuticals.

Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have further enhanced our ability to analyze and characterize complex carbohydrate derivatives like 2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-5-thio-a-D-glucopyranose (CAS No. 67561-97-1). These techniques allow researchers to determine the exact configuration and conformation of glycosidic linkages with high precision. This level of structural detail is crucial for understanding how these molecules interact with biological targets such as enzymes and receptors.

The impact of this compound extends beyond academic research; it also holds promise for industrial applications. For instance, pharmaceutical companies are exploring its use as a precursor for synthesizing novel antibiotics that target bacterial cell wall biosynthesis. By modifying the glycosidic structures present in bacterial polysaccharides using derivatives of tetra-O-acetyl glucose units, researchers aim to develop drugs that disrupt essential bacterial processes without harming human cells.

In conclusion,2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-5-thio-a-D-glucopyranose (CAS No. 67561-97-1) represents a cornerstone in modern carbohydrate chemistry. Its unique structural features make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound,its significance in advancing our understanding of biological processes and developing innovative therapeutics is expected to grow exponentially.